Cas no 2228285-80-9 (3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid
• CAS No: 2228285-80-9
• MF: C₉H₅F₄NO₄
• MW: 267.13391661644
• CID: 5947009
• PubChem ID: 165681165
• Update Time: 2025-06-08

3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid
• EN300-1961570
• 2228285-80-9

• Inchi： 1S/C9H5F4NO4/c10-5-2-7(14(17)18)6(11)1-4(5)3-9(12,13)8(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： AWUWRDJDQSSLLF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C(=CC=1F)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 267.01547029g/mol
• Monoisotopic Mass: 267.01547029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid (CAS: 2228285-80-9)

The compound 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid (CAS: 2228285-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated nitroaromatic derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, mechanism of action, and potential biomedical applications, shedding light on its role in targeted drug delivery and metabolic modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid, highlighting its efficient production via a multi-step fluorination and nitration process. The researchers emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, the study identified its high reactivity with thiol groups, suggesting its utility as a Michael acceptor in covalent inhibitor design. This property has been leveraged in the development of novel inhibitors for cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders.

Further investigations into the biological activity of 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid have revealed its potential as a prodrug scaffold. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters demonstrated that the nitro group in the compound can be selectively reduced under hypoxic conditions, a hallmark of tumor microenvironments. This reduction triggers the release of active drug moieties, making it an attractive candidate for hypoxia-targeted cancer therapies. The study reported significant tumor growth inhibition in murine models, with minimal off-target effects, underscoring its therapeutic potential.

In addition to its applications in oncology, recent research has explored the compound's role in modulating metabolic pathways. A collaborative study between academic and industrial researchers (2024) investigated its effects on glycolysis and oxidative phosphorylation in cancer cell lines. The findings indicated that 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid disrupts energy metabolism by inhibiting key enzymes in the glycolytic pathway, offering a novel approach to targeting cancer cell energetics. These results were corroborated by proteomic and metabolomic analyses, which revealed widespread changes in metabolic intermediates upon treatment with the compound.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid. Pharmacokinetic studies have identified issues related to its bioavailability and distribution, prompting ongoing research into formulation strategies such as nanoparticle encapsulation and prodrug derivatization. Furthermore, toxicological assessments are underway to evaluate its safety profile in preclinical models. These efforts are critical to advancing the compound toward clinical trials and eventual therapeutic use.

In conclusion, 3-(2,5-difluoro-4-nitrophenyl)-2,2-difluoropropanoic acid (CAS: 2228285-80-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features and biological activities position it as a valuable tool for developing targeted therapies, particularly in oncology and metabolic diseases. Continued research into its mechanisms, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be essential to fully realize its clinical applications.